![molecular formula C21H21N3O5 B6197407 (1R*,2R**)-1-{4-[(cyclopropylcarbamoyl)amino]benzamido}-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylic acid CAS No. 2731006-42-9](/img/no-structure.png)
(1R*,2R**)-1-{4-[(cyclopropylcarbamoyl)amino]benzamido}-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylic acid
Overview
Description
(1R*,2R**)-1-{4-[(cyclopropylcarbamoyl)amino]benzamido}-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylic acid is a useful research compound. Its molecular formula is C21H21N3O5 and its molecular weight is 395.4. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the coupling of a cyclopropylcarbamoyl-protected 4-aminobenzoic acid with a 1,2-dihydroxyindene-2-carboxylic acid derivative. The protecting group is then removed to yield the final product.", "Starting Materials": [ "4-aminobenzoic acid", "cyclopropylcarbonyl chloride", "1,2-dihydroxyindene-2-carboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "triethylamine (TEA)", "dimethylformamide (DMF)", "dichloromethane (DCM)", "diethyl ether", "hydrochloric acid (HCl)", "sodium hydroxide (NaOH)" ], "Reaction": [ "4-aminobenzoic acid is reacted with cyclopropylcarbonyl chloride in the presence of TEA and DMF to yield the cyclopropylcarbamoyl-protected 4-aminobenzoic acid.", "1,2-dihydroxyindene-2-carboxylic acid is activated with DCC and NHS in DCM to form an active ester intermediate.", "The active ester intermediate is then coupled with the cyclopropylcarbamoyl-protected 4-aminobenzoic acid in DCM to yield the desired product.", "The protecting group is removed by treatment with HCl in diethyl ether to yield the final product, (1R*,2R**)-1-{4-[(cyclopropylcarbamoyl)amino]benzamido}-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylic acid." ] } | |
CAS No. |
2731006-42-9 |
Molecular Formula |
C21H21N3O5 |
Molecular Weight |
395.4 |
Purity |
95 |
Origin of Product |
United States |
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